Cas no 83277-80-9 (6-n-Heptylmercaptopurine)

• Product Name: 6-n-Heptylmercaptopurine
• CAS No: 83277-80-9
• MF: C₁₂H₁₈N₄S
• MW: 250.363120555878
• CID: 729345
• PubChem ID: 95192
• Update Time: 2025-04-19

6-n-Heptylmercaptopurine Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-(heptylthio)-
• 6-heptylsulfanyl-7H-purine
• 6-N-HEPTYLMERCAPTOPURINE
• 6-(Heptylthio)-1H-purine
• 6-heptylmercapto-7(9)H-purine
• EINECS 280-364-7
• Purine,6-(heptylthio)
• 1H-Purine, 6-(heptylthio)-
• 6-n-Heptylmercaptopurine, crystalline
• 6-(Heptylthio)-7H-purine
• NSC-22778
• AKOS024319067
• 6-Heptylmercaptopurine
• 6-(heptylthio)-9H-purine
• MFCD00022660
• Purine, 6-(heptylthio)-
• NS00038245
• DTXSID00232243
• NSC22778
• NSC 22778
• SCHEMBL9465617
• 83277-80-9
• W-203891
• FT-0641898
• AJMDBPAFRPBUDE-UHFFFAOYSA-N
• 6-n-Heptylmercaptopurine

• Inchi： 1S/C12H18N4S/c1-2-3-4-5-6-7-17-12-10-11(14-8-13-10)15-9-16-12/h8-9H,2-7H2,1H3,(H,13,14,15,16)
• InChI Key： AJMDBPAFRPBUDE-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)CCCCCCC

Computed Properties

• Exact Mass: 250.12500
• Monoisotopic Mass: 250.125217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.8

Experimental Properties

• Color/Form: crystallization
• Density: 1.24
• Boiling Point: 369.9°C at 760 mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.64
• PSA: 79.76000
• LogP: 3.41540

6-n-Heptylmercaptopurine Security Information

• WGK Germany：3